8-ethoxy-4,4-dimethyl-2-[4-(propan-2-yl)phenyl]-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione

• IUPAC Name: 8-ethoxy-4,4-dimethyl-2-(4-propan-2-ylphenyl)-5H-[1,2]thiazolo[5,4-c]quinoline-1-thione
• InChI: InChI=1S/C23H26N2OS2/c1-6-26-17-11-12-19-18(13-17)20-21(23(4,5)24-19)28-25(22(20)27)16-9-7-15(8-10-16)14(2)3/h7-14,24H,6H2,1-5H3
• InChI Key: WJKKIIDREAYVDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)NC(C3=C2C(=S)N(S3)C4=CC=C(C=C4)C(C)C)(C)C
• Molecular Formula: C23H26N2OS2
• Molecular Weight: 410.6 g/mol

Description

8-Ethoxy-4,4-dimethyl-2-[4-(propan-2-yl)phenyl]-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione is a heterocyclic compound featuring a fused thiazoloquinoline scaffold. The molecule includes an 8-ethoxy group, 4,4-dimethyl substituents on the dihydroquinoline ring, and a bulky 4-isopropylphenyl moiety at position 2. These structural elements influence its physicochemical properties, such as solubility, thermal stability, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-ethoxy-4,4-dimethyl-2-[4-(propan-2-yl)phenyl]-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiazoloquinoline Core: This step involves the cyclization of appropriate precursors to form the thiazoloquinoline ring system. The reaction conditions often include the use of strong acids or bases as catalysts and elevated temperatures to facilitate the cyclization process.

Introduction of the Ethoxy Group: The ethoxy group is introduced through an etherification reaction, where an alcohol reacts with an alkyl halide in the presence of a base.

Addition of the Dimethyl Group: The dimethyl group is typically added via a Friedel-Crafts alkylation reaction, using a suitable alkylating agent and a Lewis acid catalyst.

Attachment of the Propan-2-yl Phenyl Group: This step involves a coupling reaction, such as a Suzuki-Miyaura coupling, to attach the propan-2-yl phenyl group to the thiazoloquinoline core.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

8-ethoxy-4,4-dimethyl-2-[4-(propan-2-yl)phenyl]-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and reaction conditions.

Reduction: Reduction reactions can convert the thione group to a thiol or other reduced forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents for substitution reactions include halogens (for electrophilic substitution) and nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

8-ethoxy-4,4-dimethyl-2-[4-(propan-2-yl)phenyl]-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione has several scientific research applications, including:

Chemistry: This compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, this compound can be used to study the interactions between small molecules and biological targets, such as enzymes or receptors.

Medicine: Potential applications in medicinal chemistry include the development of new drugs or therapeutic agents. Its structural features may contribute to biological activity, making it a candidate for drug discovery.

Industry: In industrial applications, this compound can be used as a precursor for the synthesis of materials with specific properties, such as polymers or dyes.

Mechanism of Action

The mechanism of action of 8-ethoxy-4,4-dimethyl-2-[4-(propan-2-yl)phenyl]-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione involves its interaction with molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to specific sites on these targets, modulating their activity. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of the target compound are compared below with key analogs from the literature.

Table 1: Comparative Analysis of Structural Features

Compound Name/Structure	Substituents	Molecular Formula	Key Physical Properties	Biological Activity/Notes	Reference
Target Compound	8-Ethoxy, 4,4-dimethyl, 4-isopropylphenyl	C25H26N2OS2	Hypothetical: High lipophilicity	Potential CNS activity (inferred)	N/A
8-Methoxy-4,4-dimethyl-5-(2-thienylcarbonyl) (2i)	8-Methoxy, 2-thienylcarbonyl	C18H15NO2S3	m.p. 158–159°C; NMR-documented	Synthetic intermediate
4,4,5-Trimethyl-8-phenylpiperazinyl (2b)	8-Phenylpiperazinyl, 4,4,5-trimethyl	C24H25N3S4	m.p. 91–92°C; HPLC-HRMS verified	High yield (82%)
CAS 301655-38-9 (8-Ethoxy-furoyl)	8-Ethoxy, 5-(2-furoyl)	C19H17NO3S3	Molar mass 403.54 g/mol	Structural analog
2n (Dioxino-pyrrolo derivative)	Dioxino-pyrrolo group, 8,8-dimethyl	C16H11NO4S3	m.p. >260°C; dark brown, thermally stable	High thermal stability
5-(3-Cyclohexylpropanoyl) (CAS 351192-03-5)	8-Ethoxy, 3-cyclohexylpropanoyl	C23H27NO2S3	Predicted lipophilicity (cyclohexyl)	Enhanced lipid solubility

Key Findings from Comparative Analysis

Substituent Effects on Physicochemical Properties Ethoxy vs. Aromatic vs. Aliphatic Substituents: The 4-isopropylphenyl group in the target compound introduces steric bulk compared to smaller groups (e.g., thienylcarbonyl in 2i or phenylpiperazinyl in 2b), which may influence binding interactions in biological systems .

Thermal Stability Compounds with fused heterocyclic systems (e.g., 2n) exhibit exceptionally high melting points (>260°C), suggesting that the target compound’s dihydrothiazoloquinoline core may confer similar thermal stability .

Synthetic Feasibility High yields (82–87%) for analogs like 2b and 2i indicate that the target compound’s synthesis could be optimized using established methods for quinoline-thione derivatives, such as cyclocondensation or thiocarbonylation .

Biological Potential While the target compound’s activity is underexplored, triazoloquinoline derivatives (e.g., compound 3f in ) demonstrate potent anticonvulsant effects (ED50 = 22.0–27.4 mg/kg), suggesting that the thione and ethoxy groups in the target may similarly modulate CNS targets .